Cas no 1429376-74-8 (2,3-Dichloro-7-(trifluoromethyl)pyrido2,3-bpyrazine)

• Product Name: 2,3-Dichloro-7-(trifluoromethyl)pyrido2,3-bpyrazine
• CAS No: 1429376-74-8
• MF: C₈H₂Cl₂F₃N₃
• MW: 268.022789478302
• MDL: MFCD27921505
• CID: 4699938
• Update Time: 2025-10-31

2,3-Dichloro-7-(trifluoromethyl)pyrido2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-7-(trifluoromethyl)pyrido[2,3-b]pyrazine
• TQR0781
• 2,3-Dichloro-7-(trifluoromethyl)pyrido2,3-bpyrazine

• MDL： MFCD27921505
• Inchi： 1S/C8H2Cl2F3N3/c9-5-6(10)16-7-4(15-5)1-3(2-14-7)8(11,12)13/h1-2H
• InChI Key： CRSHFHBZLGUAKB-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C(=CC(C(F)(F)F)=CN=2)N=1)Cl

Computed Properties

• Exact Mass: 266.9577870 g/mol
• Monoisotopic Mass: 266.9577870 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7
• Molecular Weight: 268.02

Additional information on 2,3-Dichloro-7-(trifluoromethyl)pyrido2,3-bpyrazine

2,3-Dichloro-7-(trifluoromethyl)pyrido[2,3-b]pyrazine: A Comprehensive Overview

The compound 2,3-Dichloro-7-(trifluoromethyl)pyrido[2,3-b]pyrazine (CAS No. 1429376-74-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridopyrazines, which are known for their unique electronic properties and structural versatility. The presence of chlorine atoms at positions 2 and 3, along with a trifluoromethyl group at position 7, imparts distinct chemical characteristics that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrido[2,3-b]pyrazine derivatives in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. The incorporation of electron-withdrawing groups such as chlorine and trifluoromethyl groups enhances the molecule's conjugation and stability, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that these modifications significantly improve the charge transport properties and emission efficiency of the material.

In terms of synthesis, 2,3-Dichloro-7-(trifluoromethyl)pyrido[2,3-b]pyrazine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of palladium catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity levels. This compound's synthesis is a testament to the advancements in modern organic chemistry, particularly in the design of heterocyclic compounds with tailored functionalities.

The physical properties of CAS No. 1429376-74-8 are also worth noting. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. Additionally, its solubility in common organic solvents makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and application in diverse fields.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules with enhanced functionalities. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds with potential pharmacological activity. The presence of chlorine atoms and a trifluoromethyl group provides multiple sites for further functionalization, enabling the creation of derivatives with tailored biological properties.

Furthermore, recent advancements in computational chemistry have allowed scientists to predict the electronic properties of 2,3-Dichloro-7-(trifluoromethyl)pyrido[2,3-b]pyrazine with unprecedented accuracy. Using density functional theory (DFT), researchers have modeled its electronic structure and evaluated its potential as a semiconductor material. These studies suggest that this compound could play a pivotal role in the development of next-generation electronic devices.

In conclusion, CAS No. 1429376-74-8, or 2,3-Dichloro-7-(trifluoromethyl)pyrido[2,3-b]pyrazine, is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with its favorable physical and chemical properties, makes it an invaluable tool for researchers seeking to push the boundaries of materials science and organic chemistry.